Cas no 1261005-48-4 (N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a thienopyrimidine-based compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a difluorophenyl moiety and a thieno[3,2-d]pyrimidin-4-one core, which may confer selective biological activity, particularly in targeting kinase-related pathways. The inclusion of a sulfanylacetamide group enhances its binding affinity and metabolic stability. This compound is of interest for its synthetic versatility and potential as a scaffold for developing inhibitors or modulators of specific enzymatic processes. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies in drug discovery.
N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide structure
1261005-48-4 structure
Product Name:N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
CAS No:1261005-48-4
MF:C18H17F2N3O2S2
MW:409.473288297653
CID:5321709
Update Time:2025-06-15

N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-2-[3-(3,5-difluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
    • N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
    • Inchi: 1S/C18H17F2N3O2S2/c1-2-3-5-21-15(24)10-27-18-22-14-4-6-26-16(14)17(25)23(18)13-8-11(19)7-12(20)9-13/h4,6-9H,2-3,5,10H2,1H3,(H,21,24)
    • InChI Key: ZBXNGZDIBZJKNT-UHFFFAOYSA-N
    • SMILES: C(NCCCC)(=O)CSC1N(C2=CC(F)=CC(F)=C2)C(=O)C2SC=CC=2N=1

N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Pricemore >>

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N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
1261005-48-4
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$54.0 2023-09-07
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F6609-2702-2mg
N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
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N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
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F6609-2702-10mg
N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
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Additional information on N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Research Brief on N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS: 1261005-48-4)

In recent years, the compound N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS: 1261005-48-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thienopyrimidine derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and targeted cancer therapies. The unique structural features of this compound, including the thieno[3,2-d]pyrimidin-4-one core and the difluorophenyl moiety, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's efficacy. One key area of investigation has been its role as a potent inhibitor of specific protein kinases involved in cell proliferation and survival pathways. Preclinical data suggest that this compound exhibits high affinity for certain kinase targets, leading to the suppression of tumor growth in various cancer models. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated to assess its suitability for further development.

The synthesis and optimization of N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in both in vitro and in vivo studies. Structure-activity relationship (SAR) studies have further refined the compound's design, leading to derivatives with improved potency and reduced off-target effects.

In addition to its anticancer potential, this compound has been explored for its applications in other therapeutic areas. For instance, its anti-inflammatory and immunomodulatory properties have been investigated in models of autoimmune diseases. The ability of the compound to modulate specific signaling pathways makes it a versatile candidate for multifunctional drug development.

Despite these promising findings, challenges remain in the clinical translation of N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide. Issues such as drug resistance, potential toxicity, and formulation stability need to be addressed in future studies. Ongoing research aims to overcome these hurdles through combinatorial therapies, nanodelivery systems, and further structural modifications.

In conclusion, N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide represents a compelling example of how chemical biology can drive the discovery of novel therapeutics. Its multifaceted biological activities and potential for optimization highlight its significance in contemporary drug development. Continued research efforts will be essential to fully realize its therapeutic promise and translate preclinical findings into clinical applications.

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